Cas no 72675-01-5 (1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl-)

1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl- structure
72675-01-5 structure
Product Name:1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl-
CAS No:72675-01-5
MF:C11H12OS
MW:192.277381896973
CID:543567
PubChem ID:12597570
Update Time:2025-04-19

1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Benzothiepin-5(2H)-one, 3,4-dihydro-8-methyl-
    • 8-methyl-3,4-dihydro-2H-1-benzothiepin-5-one
    • 72675-01-5
    • DTXSID60503885
    • 8-Methyl-3,4-dihydro-1-benzothiepin-5(2H)-one
    • Inchi: 1S/C11H12OS/c1-8-4-5-9-10(12)3-2-6-13-11(9)7-8/h4-5,7H,2-3,6H2,1H3
    • InChI Key: NNKHJXYWJDECHQ-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C)C=CC=2C(CCC1)=O

Computed Properties

  • Exact Mass: 192.06096
  • Monoisotopic Mass: 192.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07

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